Cas no 827574-78-7 (Benzene, 1-chloro-2-[(3-methylphenyl)ethynyl]-)

• Product Name: Benzene, 1-chloro-2-[(3-methylphenyl)ethynyl]-
• CAS No: 827574-78-7
• MF: C₁₅H₁₁Cl
• MW: 226.700843095779
• CID: 684081
• PubChem ID: 71417391
• Update Time: 2025-04-19

Benzene, 1-chloro-2-[(3-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-[(3-methylphenyl)ethynyl]-
• 1-chloro-2-[2-(3-methylphenyl)ethynyl]benzene
• 1-Chloro-2-[(3-methylphenyl)ethynyl]benzene
• 827574-78-7
• DTXSID50836730

• Inchi： 1S/C15H11Cl/c1-12-5-4-6-13(11-12)9-10-14-7-2-3-8-15(14)16/h2-8,11H,1H3
• InChI Key： ULJQBFDIFYHWMF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C#CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 226.0549280g/mol
• Monoisotopic Mass: 226.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų